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Introduction
Propyl octanoate (also known as propyl caprylate) is an organic ester with the chemical

formula C₁₁H₂₂O₂.[1] It is recognized for its characteristic fruity, coconut-like aroma and is

found naturally in some fruits like apricots and as a metabolic byproduct of yeast fermentation

in products like wine.[2] This volatile ester is utilized as a flavoring and fragrance agent in the

food, beverage, and cosmetic industries.[3] Beyond its sensory applications, its chemical

properties, particularly its solubility, make it a compound of interest for potential applications in

pharmaceutical formulations and as a subject of study in microbial and materials science.[1]

This technical guide provides a comprehensive overview of the chemical properties, structure,

and common experimental protocols related to propyl octanoate.

Chemical Structure
Propyl octanoate is the ester formed from the condensation of octanoic acid and propan-1-ol.

[4][5] The structure consists of an eight-carbon acyl chain (the octanoyl group) linked to a

three-carbon propyl group through an ester functional group (-COO-).

dot graph Propyl_Octanoate_Structure { graph [rankdir="LR", splines=ortho, nodesep=0.5];

node [shape=plaintext, style=filled, fillcolor="#F1F3F4", fontname="Arial", fontsize=12,

fontcolor="#202124"];
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// Atom nodes C1 [label="CH₃"]; C2 [label="CH₂"]; C3 [label="CH₂"]; C4 [label="CH₂"]; C5

[label="CH₂"]; C6 [label="CH₂"]; C7 [label="CH₂"]; C8 [label="C", shape=none, margin=0]; O1

[label="O", shape=none, margin=0]; O2 [label="O", shape=none, margin=0]; C9 [label="CH₂"];

C10 [label="CH₂"]; C11 [label="CH₃"];

// Invisible nodes for layout inv1 [shape=point, width=0]; inv2 [shape=point, width=0];

// Edges C1 -- C2; C2 -- C3; C3 -- C4; C4 -- C5; C5 -- C6; C6 -- C7; C7 -- C8; C8 -- O1

[label="="]; C8 -- O2; O2 -- C9; C9 -- C10; C10 -- C11; } Propyl Octanoate Chemical Structure

Physicochemical Properties
The following table summarizes the key physicochemical properties of propyl octanoate.

Property Value

Molecular Formula C₁₁H₂₂O₂[1][6]

Molecular Weight 186.29 g/mol [1][4]

IUPAC Name propyl octanoate[1][4]

Synonyms Propyl caprylate, n-propyl octanoate[1][4]

CAS Number 624-13-5[1][4]

Melting Point -46.2 °C[6][7]

Boiling Point 225-226 °C[8]

Density 0.861 to 0.867 g/cm³ at 25 °C[8]

Appearance Colorless clear liquid[8]

Solubility in Water 10.87 mg/L at 25 °C (estimated)[8]

SMILES CCCCCCCC(=O)OCCC[1][4]

InChIKey IDHBLVYDNJDWNO-UHFFFAOYSA-N[1][4]
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Synthesis of Propyl Octanoate via Fischer Esterification
The most common laboratory synthesis of propyl octanoate is through the Fischer

esterification of octanoic acid with propanol, using a strong acid catalyst such as sulfuric acid.

Materials:

Octanoic acid

Propanol

Concentrated sulfuric acid (H₂SO₄)

Diethyl ether

Saturated sodium bicarbonate solution (NaHCO₃)

Saturated sodium chloride solution (brine)

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stir bar, combine octanoic acid and an excess of propanol.

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the reaction

mixture while stirring.

Reflux: Heat the mixture to reflux. The reaction progress can be monitored by thin-layer

chromatography (TLC). The reaction is typically allowed to proceed for 1-2 hours.

Work-up: After cooling to room temperature, transfer the reaction mixture to a separatory

funnel.

Extraction: Add diethyl ether to dissolve the organic components and wash the mixture with

water.
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Neutralization: Carefully wash the organic layer with saturated sodium bicarbonate solution

to neutralize the acidic catalyst. Vent the separatory funnel frequently to release the pressure

from the evolved CO₂ gas.

Brine Wash: Wash the organic layer with saturated sodium chloride solution to remove any

remaining water-soluble impurities.

Drying: Separate the organic layer and dry it over anhydrous sodium sulfate.

Solvent Removal: Filter off the drying agent and remove the diethyl ether under reduced

pressure using a rotary evaporator.

Purification: The crude propyl octanoate can be further purified by distillation.

// Nodes start [label="Start: Combine Octanoic Acid,\nPropanol, and H₂SO₄"]; reflux

[label="Heat to Reflux\n(1-2 hours)"]; workup [label="Cool and Transfer to\nSeparatory

Funnel"]; extraction [label="Extract with Diethyl Ether\nand Wash with Water"]; neutralization

[label="Neutralize with Saturated\nNaHCO₃ Solution"]; brine_wash [label="Wash with

Saturated\nNaCl (Brine)"]; drying [label="Dry Organic Layer with\nAnhydrous Na₂SO₄"];

solvent_removal [label="Filter and Remove Solvent\n(Rotary Evaporation)"]; purification

[label="Purify by Distillation"]; end_product [label="End Product:\nPure Propyl Octanoate",

shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges start -> reflux; reflux -> workup; workup -> extraction; extraction -> neutralization;

neutralization -> brine_wash; brine_wash -> drying; drying -> solvent_removal;

solvent_removal -> purification; purification -> end_product; } Fischer Esterification Workflow

Analysis of Propyl Octanoate by Gas Chromatography-
Mass Spectrometry (GC-MS)
GC-MS is a powerful analytical technique for the separation, identification, and quantification of

volatile compounds like propyl octanoate.

Instrumentation and Conditions:

Gas Chromatograph: Equipped with a capillary column (e.g., DB-5ms, 30 m x 0.25 mm x

0.25 µm).
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Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Injection: Splitless injection of a 1 µL sample.

Oven Temperature Program: An initial temperature of 50°C, held for 1 minute, then ramped

to 250°C at a rate of 10°C/min, and held for 5 minutes.

Mass Spectrometer: Electron ionization (EI) source at 70 eV, scanning a mass range of m/z

40-400.

Sample Preparation:

Prepare a stock solution of propyl octanoate in a suitable solvent such as hexane or

dichloromethane.

Create a series of calibration standards by diluting the stock solution to known

concentrations.

For unknown samples, dissolve a known weight of the sample in the solvent.

Procedure:

Inject the calibration standards into the GC-MS to establish a calibration curve.

Inject the prepared sample solution.

Identify the propyl octanoate peak in the chromatogram based on its retention time and

mass spectrum. The mass spectrum should show characteristic fragment ions.

Quantify the amount of propyl octanoate in the sample by comparing its peak area to the

calibration curve.

// Nodes sample_prep [label="Sample Preparation:\nDissolve in Solvent"]; calibration

[label="Prepare Calibration\nStandards"]; gc_injection [label="Inject Sample into GC"];

separation [label="Separation on\nCapillary Column"]; ms_detection [label="Detection by

Mass\nSpectrometer (EI, 70 eV)"]; data_analysis [label="Data Analysis:\nIdentify by Retention

Time\nand Mass Spectrum"]; quantification [label="Quantify using\nCalibration Curve"]; result
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[label="Result: Concentration\nof Propyl Octanoate", shape=ellipse, fillcolor="#4285F4",

fontcolor="#FFFFFF"];

// Edges sample_prep -> gc_injection; calibration -> gc_injection; gc_injection -> separation;

separation -> ms_detection; ms_detection -> data_analysis; data_analysis -> quantification;

quantification -> result; } GC-MS Analysis Workflow

Chemical Reactions
Propyl octanoate undergoes typical reactions of an ester.

Hydrolysis: In the presence of an acid or a base, propyl octanoate can be hydrolyzed back

to octanoic acid and propanol.

Transesterification: It can react with other alcohols in the presence of a catalyst to form a

different ester and propanol.

Decomposition: At high temperatures, it can decompose into smaller molecules.

Applications
The primary applications of propyl octanoate stem from its pleasant aroma and flavor profile.

Food and Beverage Industry: Used as a flavoring agent to impart fruity and coconut-like

notes.[3]

Fragrance Industry: Incorporated into perfumes, cosmetics, lotions, and hair care products

for its scent.[3]

Pharmaceutical Research: Investigated for its potential use in drug formulations due to its

solubility characteristics.

Biotechnology and Microbial Studies: Its role in the metabolic processes of microorganisms

like yeast is a subject of research.[1] It has also been identified as a potential biomarker for

the consumption of certain foods.[1]

Conclusion
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Propyl octanoate is a well-characterized ester with a range of applications, primarily in the

flavor and fragrance industries. Its synthesis is straightforward, and its analysis can be readily

achieved using standard analytical techniques. For researchers and professionals in drug

development, its properties as a solvent and its biological origins may present further

opportunities for investigation and application. This guide provides the foundational technical

information necessary for working with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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